Cas no 54490-78-7 (Benzene, 1,3-bis(chloromethyl)-2,4,5,6-tetramethyl-)

• Product Name: Benzene, 1,3-bis(chloromethyl)-2,4,5,6-tetramethyl-
• CAS No: 54490-78-7
• MF: C₁₂H₁₆Cl₂
• MW: 231.161441802979
• CID: 354454
• PubChem ID: 606767
• Update Time: 2025-04-19

Benzene, 1,3-bis(chloromethyl)-2,4,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(chloromethyl)-2,4,5,6-tetramethyl-
• 1,3-bis(chloromethyl)-2,4,5,6-tetramethylbenzene
• 54490-78-7
• DTXSID20345748
• 1,3-Bis(chloromethyl)-2,4,5,6-tetramethylbenzene #
• SCHEMBL2813869
• AKOS004907536

• Inchi： 1S/C12H16Cl2/c1-7-8(2)11(5-13)10(4)12(6-14)9(7)3/h5-6H2,1-4H3
• InChI Key： YTRQKFPYZHBXPV-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C)C(C)=C(CCl)C=1C

Computed Properties

• Exact Mass: 230.06308
• Monoisotopic Mass: 230.0629059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides